1-(2-hydroxy-5-methylphenyl)-3-(2-methylphenyl)-1,3-propanedione

• IUPAC Name: 1-(2-hydroxy-5-methylphenyl)-3-(2-methylphenyl)propane-1,3-dione
• InChI: InChI=1S/C17H16O3/c1-11-7-8-15(18)14(9-11)17(20)10-16(19)13-6-4-3-5-12(13)2/h3-9,18H,10H2,1-2H3
• InChI Key: IXRYCWWRJIOAAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C(=O)CC(=O)C2=CC=CC=C2C
• Molecular Formula: C17H16O3
• DSSTOX Substance ID: DTXSID70385851
• Molecular Weight: 268.31 g/mol
• CAS RN: 88952-36-7

Description

1-(2-hydroxy-5-methylphenyl)-3-(2-methylphenyl)-1,3-propanedione, also known as curcumin, is a natural compound found in turmeric. It has been used for centuries in traditional medicine for its anti-inflammatory and antioxidant properties. In recent years, curcumin has gained attention in the scientific community for its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of 1-(2-hydroxy-5-methylphenyl)-3-(2-methylphenyl)-1,3-propanedione is complex and not fully understood. It has been shown to modulate several signaling pathways involved in inflammation, oxidative stress, and cell proliferation. Curcumin has also been shown to interact with various cellular targets, including transcription factors, enzymes, and receptors.
Biochemical and physiological effects:
Curcumin has been shown to have several biochemical and physiological effects, including inhibition of inflammation, oxidative stress, and angiogenesis. It has also been shown to modulate immune function and improve cognitive function.

Advantages and Limitations for Lab Experiments

Curcumin has several advantages as a research tool, including its low toxicity and availability. However, its poor solubility and bioavailability can limit its effectiveness in certain experiments. Additionally, 1-(2-hydroxy-5-methylphenyl)-3-(2-methylphenyl)-1,3-propanedione can have off-target effects and may interact with other compounds in the experimental system.

Future Directions

There are several future directions for research on 1-(2-hydroxy-5-methylphenyl)-3-(2-methylphenyl)-1,3-propanedione, including the development of more effective delivery systems to improve its bioavailability. Additionally, further studies are needed to elucidate the mechanism of action of 1-(2-hydroxy-5-methylphenyl)-3-(2-methylphenyl)-1,3-propanedione and its potential therapeutic applications in various diseases. Other areas of research include the use of 1-(2-hydroxy-5-methylphenyl)-3-(2-methylphenyl)-1,3-propanedione as a chemopreventive agent and its potential role in improving gut health.

Synthesis Methods

Curcumin can be synthesized through several methods, including extraction from turmeric, chemical synthesis, and biotransformation. The most common method is extraction from turmeric, which involves the isolation and purification of 1-(2-hydroxy-5-methylphenyl)-3-(2-methylphenyl)-1,3-propanedioneoids from the rhizomes of turmeric plants.

Scientific Research Applications

Curcumin has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and cardiovascular diseases. It has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties, and may also have neuroprotective effects.